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Compound of Interest

Compound Name: ML299

Cat. No.: B15579457

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling investigational compounds like ML299. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment. While this document offers
comprehensive guidance, it is not a substitute for the official Safety Data Sheet (SDS) provided
by the manufacturer. Always consult the supplier's SDS for definitive safety protocols.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential exposure to ML299. The following
table summarizes the recommended PPE for handling this compound, based on general best
practices for hazardous research chemicals.
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Personal Protective Specifications and
Body Part . .
Equipment (PPE) Recommendations

Must be worn at all times in the

) ) laboratory where ML299 is
Safety Glasses with Side
Eyes ) handled. Goggles are
Shields or Goggles i
recommended when there is a

splash hazard.

Nitrile gloves are a common
choice for handling small
molecule inhibitors. Ensure

) ) gloves are compatible with the

Hands Chemical-Resistant Gloves

solvents used to prepare
ML299 solutions (e.g., DMSO).
Change gloves frequently and

immediately if contaminated.

A buttoned lab coat should be

worn to protect skin and
Body Laboratory Coat ]

personal clothing from

contamination.

Work with solid ML299 and
concentrated solutions should
be conducted in a certified
Respiratory Not Generally Required (with chemical fume hood to
proper engineering controls) minimize inhalation risk. If a
fume hood is not available, a
fit-tested N95 respirator may

be necessary.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of ML299 and
ensuring the safety of laboratory personnel.

» Engineering Controls: All work involving solid ML299 or the preparation of stock solutions
should be performed in a certified chemical fume hood.
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o Storage: ML299 should be stored at -20°C in a tightly sealed container, as recommended by
suppliers.[1]

e Solution Preparation: When preparing stock solutions, typically in solvents like DMSO, do so
within a chemical fume hood.[1] Avoid generating dust when handling the solid compound.

» Hygiene: Wash hands thoroughly with soap and water after handling ML299, even if gloves
were worn. Do not eat, drink, or smoke in laboratory areas.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.

Immediately remove contaminated clothing and
i wash the affected skin area thoroughly with
Skin Contact )
soap and water for at least 15 minutes. Seek

medical attention if irritation persists.

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If breathing
Inhalation ] o o

has stopped, begin artificial respiration. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Evacuate the area. For small spills, absorb the
material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed

Spill container for hazardous waste disposal. For
large spills, contact your institution's
Environmental Health and Safety (EHS)

department immediately.

Disposal Plan

All waste containing ML299 must be treated as hazardous waste and disposed of according to
institutional and local regulations.

e Solid Waste: Collect unused solid ML299 and any contaminated materials (e.g., weigh boats,
pipette tips, gloves) in a clearly labeled hazardous waste container.
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» Liquid Waste: Collect solutions containing ML299 in a separate, clearly labeled hazardous
waste container for liquid chemical waste. Do not pour ML299 solutions down the drain.

o Container Disposal: Empty containers that held ML299 should be triple-rinsed with an
appropriate solvent, and the rinsate collected as hazardous liquid waste. The rinsed
container can then be disposed of according to institutional guidelines.

Visual Safety Workflows

The following diagrams illustrate the standard workflows for safely handling ML299 and
responding to a spill.
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Caption: Workflow for the safe handling of ML299, from preparation to disposal.
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Caption: Step-by-step procedure for responding to an ML299 spill.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15579457?utm_src=pdf-body-img
https://www.benchchem.com/product/b15579457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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